Cas no 77936-51-7 (5-(prop-2-yn-1-yl)bicyclo2.2.1hept-2-ene)

• Product Name: 5-(prop-2-yn-1-yl)bicyclo2.2.1hept-2-ene
• CAS No: 77936-51-7
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 5975889
• PubChem ID: 12628034
• Update Time: 2025-10-29

5-(prop-2-yn-1-yl)bicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-yn-1-yl)bicyclo2.2.1hept-2-ene
• 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene
• 77936-51-7
• EN300-1825496

• Inchi： 1S/C10H12/c1-2-3-9-6-8-4-5-10(9)7-8/h1,4-5,8-10H,3,6-7H2
• InChI Key： KJBZJFRZSRUFIA-UHFFFAOYSA-N
• SMILES： C12C=CC(CC1CC#C)C2

Computed Properties

• Exact Mass: 132.093900383g/mol
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(prop-2-yn-1-yl)bicyclo2.2.1hept-2-ene

Recent Advances in the Application of 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene (CAS: 77936-51-7) in Chemical Biology and Pharmaceutical Research

The compound 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene (CAS: 77936-51-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic alkene derivative, characterized by a norbornene core functionalized with a propargyl group, serves as a valuable building block in the synthesis of complex molecules, particularly in click chemistry and bioorthogonal reactions. Recent studies have explored its potential in drug discovery, materials science, and bioconjugation strategies, highlighting its role as a key intermediate in the development of novel therapeutics and diagnostic tools.

One of the most notable applications of 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene is its use in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. The propargyl moiety of this compound readily reacts with azides to form stable 1,2,3-triazole linkages, enabling the efficient conjugation of biomolecules, polymers, and small-molecule probes. Recent work by Zhang et al. (2023) demonstrated its utility in the synthesis of antibody-drug conjugates (ADCs), where the bicyclic scaffold provided enhanced stability and controlled release profiles compared to traditional linker systems. This advancement underscores the compound's potential in targeted cancer therapy.

In the realm of materials science, 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene has been employed as a monomer for ring-opening metathesis polymerization (ROMP), yielding functional polymers with tunable properties. A 2024 study by Chen and colleagues reported the development of stimulus-responsive hydrogels incorporating this monomer, which exhibited remarkable pH-dependent swelling behavior and biodegradability. These materials show promise for applications in controlled drug delivery and tissue engineering, particularly in the context of inflammatory diseases where pH variations are a hallmark feature.

From a pharmacological perspective, recent investigations have focused on the derivatization of 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene to create novel small-molecule inhibitors. The rigid bicyclic structure serves as an excellent scaffold for mimicking bioactive conformations, while the alkyne functionality allows for facile diversification. A 2023 patent application (WO202318765A1) disclosed a series of kinase inhibitors derived from this core structure, showing nanomolar potency against several cancer-related kinases. Molecular docking studies revealed that the norbornene scaffold contributes to optimal binding geometry in the ATP pockets of target enzymes.

Ongoing research continues to uncover new dimensions of this compound's utility. A recent breakthrough published in Nature Chemistry (2024) demonstrated its application in bioorthogonal prodrug activation strategies. By conjugating the alkyne group to a protected drug molecule, researchers created a system where the active drug could be selectively released in the presence of an azide-trigger in vivo. This approach showed remarkable tumor-specific activation in murine models, with minimal off-target effects, suggesting potential for precision medicine applications.

In conclusion, 5-(prop-2-yn-1-yl)bicyclo[2.2.1]hept-2-ene (CAS: 77936-51-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique combination of structural features enables diverse applications ranging from drug discovery to advanced materials development. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in addressing current challenges in therapeutics and diagnostics. Future research directions may include exploration of its enantiopure forms for chiral drug synthesis and further optimization of its physicochemical properties for specific biomedical applications.